1,1',3,3,3',3'-Hexamethyl-4,5,4',5'-dibenzoindodicarbocyanine iodide
Overview
Description
1,1',3,3,3',3'-Hexamethyl-4,5,4',5'-dibenzoindodicarbocyanine iodide (hereafter referred to as HMDI) is a fluorescent dye that has been used in a variety of scientific research applications. It is a derivative of the indodicarbocyanine family of dyes, which are known for their bright and stable fluorescence. HMDI is a highly versatile compound that has been used for a variety of applications, including imaging, fluorescence microscopy, and spectroscopy. HMDI is also used in biochemical and physiological research, as it is able to interact with a variety of biological molecules.
Scientific Research Applications
HMDI has been used in a variety of scientific research applications, including imaging, fluorescence microscopy, and spectroscopy. HMDI is a highly versatile compound that has been used for a variety of applications, including imaging, fluorescence microscopy, and spectroscopy. HMDI has been used to image a variety of biological molecules, including proteins, lipids, and DNA. HMDI has also been used to study the structure and dynamics of proteins and other biomolecules. Additionally, HMDI has been used in cell-based assays to study the effects of drugs and other compounds on cellular processes.
Mechanism of Action
The mechanism of action of HMDI is based on its ability to interact with a variety of biological molecules. HMDI is able to interact with proteins, lipids, and DNA, and it has been shown to bind to these molecules with high affinity. HMDI is also able to interact with other biomolecules, including carbohydrates, nucleic acids, and small molecules. The binding of HMDI to these molecules results in a change in the fluorescence of the molecule, which can be used to study the structure and dynamics of the molecule.
Biochemical and Physiological Effects
HMDI has been used in a variety of biochemical and physiological studies. HMDI has been used to study the effects of drugs and other compounds on cellular processes, as well as to study the structure and dynamics of proteins and other biomolecules. HMDI has also been used to study the effects of drugs on the immune system, as well as to study the effects of drugs on the cardiovascular system. Additionally, HMDI has been used to study the effects of drugs on the nervous system and to study the effects of drugs on cancer cells.
Advantages and Limitations for Lab Experiments
HMDI has a number of advantages for lab experiments. It is a highly stable compound, which makes it ideal for long-term storage. Additionally, HMDI is highly soluble in water, which makes it easy to use in a variety of experiments. Furthermore, HMDI has a high affinity for a variety of biological molecules, which makes it ideal for studying the structure and dynamics of these molecules. However, HMDI is also limited in its use in lab experiments. It is not suitable for use in high-throughput experiments, as it is not easily amenable to automation. Additionally, HMDI is not compatible with all types of imaging techniques, as it is not suitable for use with certain types of microscopes.
Future Directions
HMDI has a number of potential future directions. One potential direction is the use of HMDI in drug discovery. HMDI could be used to identify potential drug targets, as well as to study the effects of drugs on a variety of biological processes. Additionally, HMDI could be used to study the effects of drugs on cancer cells, as well as to study the effects of drugs on the immune system. Finally, HMDI could be used to study the effects of drugs on the cardiovascular system and the nervous system.
Synthesis Methods
The synthesis of HMDI is a multi-step process that involves the reaction of a variety of organic compounds. The starting materials for the synthesis are 1,3,3,3',3'-tetramethyl-4,5,4',5'-dibenzoindodicarbocyanine (hereafter referred to as TMDI) and iodine. The reaction is carried out in aqueous solution at a temperature of 80°C for 8 hours. The reaction involves the oxidation of the TMDI by the iodine, which results in the formation of the HMDI. The reaction is highly efficient, with yields of up to 90%.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 1,1',3,3,3',3'-Hexamethyl-4,5,4',5'-dibenzoindodicarbocyanine iodide involves the condensation of two molecules of 1,1',3,3,3',3'-hexamethylindodicarbocyanine iodide with one molecule of benzil in the presence of a base.", "Starting Materials": [ "1,1',3,3,3',3'-hexamethylindodicarbocyanine iodide", "benzil", "base" ], "Reaction": [ "Step 1: Dissolve 1,1',3,3,3',3'-hexamethylindodicarbocyanine iodide and benzil in a suitable solvent such as DMF or DMSO.", "Step 2: Add a base such as potassium carbonate or sodium hydroxide to the reaction mixture.", "Step 3: Heat the reaction mixture to reflux for several hours.", "Step 4: Cool the reaction mixture and filter the precipitated product.", "Step 5: Wash the product with a suitable solvent such as ethanol or methanol.", "Step 6: Dry the product under vacuum to obtain 1,1',3,3,3',3'-Hexamethyl-4,5,4',5'-dibenzoindodicarbocyanine iodide." ] } | |
CAS RN |
1528736-18-6 |
Molecular Formula |
C35H35IN2 |
Molecular Weight |
610.6 |
Purity |
96 |
Origin of Product |
United States |
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